(3R4S)-3-(4-FLUOROBENZENESULFONYL)-4-(PENTYLAMINO)-1LAMBDA6-THIOLANE-11-DIONE

• IUPAC Name: (3S,4R)-4-(4-fluorophenyl)sulfonyl-1,1-dioxo-N-pentylthiolan-3-amine
• InChI: InChI=1S/C15H22FNO4S2/c1-2-3-4-9-17-14-10-22(18,19)11-15(14)23(20,21)13-7-5-12(16)6-8-13/h5-8,14-15,17H,2-4,9-11H2,1H3/t14-,15-/m0/s1
• InChI Key: PXGDBTPIGIDULS-GJZGRUSLSA-N
• Canonical SMILES: CCCCCNC1CS(=O)(=O)CC1S(=O)(=O)C2=CC=C(C=C2)F
• Isomeric SMILES: CCCCCN[C@H]1CS(=O)(=O)C[C@@H]1S(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C15H22FNO4S2
• Molecular Weight: 363.5 g/mol

Description

The compound “(3R4S)-3-(4-FLUOROBENZENESULFONYL)-4-(PENTYLAMINO)-1LAMBDA6-THIOLANE-11-DIONE” is a synthetic organic molecule that features a fluorophenyl group, a sulfonyl group, and a tetrahydrothiophene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “(3R4S)-3-(4-FLUOROBENZENESULFONYL)-4-(PENTYLAMINO)-1LAMBDA6-THIOLANE-11-DIONE” typically involves multiple steps:

Formation of the Tetrahydrothiophene Ring: This can be achieved through a cyclization reaction involving a suitable diene and a sulfur-containing reagent.

Introduction of the Fluorophenyl Group: This step may involve a nucleophilic aromatic substitution reaction where a fluorophenyl halide reacts with a nucleophile.

Amine Introduction:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the sulfonyl group, potentially converting it to a thiol or sulfide.

Substitution: The fluorophenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like halogens, nitrating agents, or sulfonating agents.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Thiols, sulfides.

Substitution: Halogenated, nitrated, or sulfonated derivatives.

Scientific Research Applications

Chemistry

Catalysis: The compound may serve as a ligand or catalyst in various organic reactions.

Materials Science:

Biology

Biochemical Probes: The compound could be used as a probe to study biological processes involving sulfur-containing molecules.

Drug Development:

Medicine

Therapeutics: The compound may have potential as a therapeutic agent for treating diseases involving oxidative stress or inflammation.

Industry

Chemical Manufacturing: Applications in the synthesis of other complex organic molecules.

Environmental Science: Potential use in the development of sensors or remediation agents for environmental pollutants.

Mechanism of Action

The mechanism of action of “(3R4S)-3-(4-FLUOROBENZENESULFONYL)-4-(PENTYLAMINO)-1LAMBDA6-THIOLANE-11-DIONE” would depend on its specific application. In a biological context, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The sulfonyl group could play a role in these interactions by forming hydrogen bonds or electrostatic interactions with target molecules.

Comparison with Similar Compounds

Similar Compounds

Sulfonyl-containing Compounds: Compounds like sulfonamides and sulfones share the sulfonyl functional group.

Fluorophenyl-containing Compounds: Compounds such as fluoxetine and flurbiprofen contain the fluorophenyl group.

Tetrahydrothiophene-containing Compounds: Compounds like thienamycin and cephalosporins feature the tetrahydrothiophene ring.

Uniqueness

The uniqueness of “(3R4S)-3-(4-FLUOROBENZENESULFONYL)-4-(PENTYLAMINO)-1LAMBDA6-THIOLANE-11-DIONE” lies in its combination of functional groups, which may confer unique chemical reactivity and biological activity. The presence of the fluorophenyl group can enhance its stability and bioavailability, while the sulfonyl group can increase its solubility and reactivity.